Cas no 31840-13-8 (4-Ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid)

4-Ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid is a pyrrole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structural features, including the hydroxymethyl and ethyl substituents, enhance its reactivity in heterocyclic chemistry, particularly in the construction of complex pyrrole-based frameworks. The compound's stability and solubility in polar solvents facilitate its use in coupling reactions and as a precursor for bioactive molecules. Its well-defined molecular structure allows for precise modifications, making it valuable in medicinal chemistry for the development of novel therapeutic agents. The product is typically supplied with high purity, ensuring consistent performance in research applications.

4-Ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid structure

31840-13-8 structure

Product Name:4-Ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid

CAS No:31840-13-8

MF:C₉H₁₃NO₃

MW:183.204422712326

CID:823533

Update Time:2026-04-29

4-Ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid
- Inchi： InChI=1S/C9H13NO3/c1-3-6-5(2)8(9(12)13)10-7(6)4-11/h10-11H,3-4H2,1-2H3,(H,12,13)
- InChI Key： KUQBWVKJYBNIQJ-UHFFFAOYSA-N
- SMILES： CCC1=C(CO)NC(=C1C)C(=O)O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3

4-Ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid Pricemore >>

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Alichem	A109005287-1g	4-Ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid	31840-13-8	95%	1g	$352.00	2023-09-02
Chemenu	CM196615-1g	4-ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid	31840-13-8	95%	1g	$408	2021-08-05
Chemenu	CM196615-1g	4-ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid	31840-13-8	95%	1g	$353	2023-03-07
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Ambeed	A953699-1g	4-Ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid	31840-13-8	98+%	1g	$321.0	2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ9321-100mg	4-ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid	31840-13-8	95%	100mg	￥620.0	2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ9321-250mg	4-ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid	31840-13-8	95%	250mg	￥831.0	2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ9321-500mg	4-ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid	31840-13-8	95%	500mg	￥1379.0	2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ9321-1g	4-ethyl-5-(hydroxymethyl)-3-methyl-1H-pyrrole-2-carboxylic acid	31840-13-8	95%	1g	￥2072.0	2024-04-20
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